Cas no 949513-12-6 (4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile)
949513-12-6 structure
Product Name:4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile
CAS No:949513-12-6
MF:C10H5F3N2
MW:210.155312299728
MDL:MFCD20921572
CID:3168196
PubChem ID:66545172
Update Time:2025-09-28
4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile
- 4-amino-5-ethynyl-2-(trifluoromethyl)benzenecarbonitrile
- MFCD20921572
- 949513-12-6
- 4-amino-5-ethynyl-2-(trifluoromethyl)benzonitrile
- SCHEMBL204399
- 937-371-1
- 4-amino-5-ethynyl-2-trifluoromethyl-benzonitrile
- AKOS015991452
- GD-0076
-
- MDL： MFCD20921572
- Inchi： 1S/C10H5F3N2/c1-2-6-3-7(5-14)8(4-9(6)15)10(11,12)13/h1,3-4H,15H2
- InChI Key： NJYGHOFVSRBGLX-UHFFFAOYSA-N
- SMILES： FC(C1C(C#N)=CC(C#C)=C(C=1)N)(F)F
Computed Properties
- Exact Mass: 210.04048265Da
- Monoisotopic Mass: 210.04048265Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.8Ų
4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A059070-50mg |
4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile |
949513-12-6 | 50mg |
$ 205.00 | 2022-06-08 | ||
| TRC | A059070-100mg |
4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile |
949513-12-6 | 100mg |
$ 335.00 | 2022-06-08 | ||
| Apollo Scientific | PC200346-500mg |
4-Amino-5-ethynyl-2-(trifluoromethyl)benzenecarbonitrile |
949513-12-6 | 500mg |
£250.00 | 2024-05-25 | ||
| Apollo Scientific | PC200346-1g |
4-Amino-5-ethynyl-2-(trifluoromethyl)benzenecarbonitrile |
949513-12-6 | 1g |
£334.00 | 2024-05-25 | ||
| abcr | AB338434-500 mg |
4-Amino-5-ethynyl-2-(trifluoromethyl)benzenecarbonitrile, 95%; . |
949513-12-6 | 95% | 500 mg |
€397.80 | 2023-07-19 | |
| abcr | AB338434-1 g |
4-Amino-5-ethynyl-2-(trifluoromethyl)benzenecarbonitrile, 95%; . |
949513-12-6 | 95% | 1 g |
€587.80 | 2023-07-19 | |
| Key Organics Ltd | GD-0076-1MG |
4-amino-5-ethynyl-2-(trifluoromethyl) benzenecarbonitrile |
949513-12-6 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | GD-0076-5MG |
4-amino-5-ethynyl-2-(trifluoromethyl) benzenecarbonitrile |
949513-12-6 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | GD-0076-10MG |
4-amino-5-ethynyl-2-(trifluoromethyl) benzenecarbonitrile |
949513-12-6 | >95% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | GD-0076-0.5G |
4-amino-5-ethynyl-2-(trifluoromethyl) benzenecarbonitrile |
949513-12-6 | >95% | 0.5g |
£215.00 | 2025-02-08 |
4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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